Cas no 6220-43-5 (2(1H)-Pyrimidinone, 4-ethoxy- (6CI,7CI,8CI,9CI))

• Product Name: 2(1H)-Pyrimidinone, 4-ethoxy- (6CI,7CI,8CI,9CI)
• CAS No: 6220-43-5
• MF: C₁₂H₁₆N₄O₄
• MW: 280.279842376709
• MDL: MFCD31692116
• CID: 956305
• PubChem ID: 817193
• Update Time: 2025-11-01

2(1H)-Pyrimidinone, 4-ethoxy- (6CI,7CI,8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone, 4-ethoxy- (6CI,7CI,8CI,9CI)
• 6-ethoxy-1H-pyrimidin-2-one
• TCMDC-124258
• AC-907/25004575
• SCHEMBL2353891
• DTXSID40355763
• 4-ethoxy-2-pyrimidinone
• CHEMBL581502
• AKOS006274460
• 4-ethoxy-pyrimidin-2-ol
• 4-ethoxypyrimidin-2-ol
• 6220-43-5
• SB56947
• 4-ethoxy-2-pyrimidinol

• MDL： MFCD31692116
• Inchi： 1S/2C6H8N2O2/c2*1-2-10-5-3-4-7-6(9)8-5/h2*3-4H,2H2,1H3,(H,7,8,9)
• InChI Key： OYMUMWFOSBXOED-UHFFFAOYSA-N
• SMILES： CCOC1N=C(O)N=CC=1.CCOC1=NC(=O)NC=C1

Computed Properties

• Exact Mass: 140.058577502g/mol
• Monoisotopic Mass: 140.058577502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 50.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 2(1H)-Pyrimidinone, 4-ethoxy- (6CI,7CI,8CI,9CI)

Recent Advances in the Study of 2(1H)-Pyrimidinone, 4-ethoxy- (6CI,7CI,8CI,9CI) and Its Applications in Chemical Biology and Medicine

The compound 2(1H)-Pyrimidinone, 4-ethoxy- (CAS: 6220-43-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, highlighting its synthesis, mechanism of action, and emerging roles in drug development.

Recent studies have demonstrated that 4-ethoxy-2(1H)-pyrimidinone exhibits notable inhibitory effects on specific enzymatic pathways, particularly those involved in nucleotide metabolism. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound acts as a competitive inhibitor of thymidine phosphorylase, an enzyme overexpressed in several cancer types. The research team employed X-ray crystallography to elucidate the binding interactions at the molecular level, providing a structural basis for its inhibitory activity.

In addition to its anticancer potential, novel synthetic routes for 6220-43-5 have been developed to improve yield and purity. A recent breakthrough in Green Chemistry (2024) described an eco-friendly microwave-assisted synthesis method that reduces reaction times from hours to minutes while maintaining high enantiomeric purity. This advancement addresses previous challenges in large-scale production and opens new possibilities for industrial applications.

Pharmacokinetic studies conducted in animal models have shown promising results regarding the compound's bioavailability and tissue distribution. When formulated as a nanoparticle delivery system, 4-ethoxy-2(1H)-pyrimidinone demonstrated enhanced blood-brain barrier penetration, suggesting potential applications in neurological disorders. These findings were presented at the 2024 International Conference on Drug Delivery and are currently under peer review.

The safety profile of 6220-43-5 has been systematically evaluated through comprehensive toxicological assessments. Recent in vitro and in vivo studies indicate a favorable therapeutic index, with minimal off-target effects observed at therapeutic concentrations. However, researchers caution that further clinical studies are needed to fully assess its safety in human subjects.

Looking forward, several pharmaceutical companies have initiated preclinical development programs based on derivatives of 4-ethoxy-2(1H)-pyrimidinone. Patent filings in 2024 reveal novel structural modifications aimed at enhancing potency and selectivity for various disease targets. The compound's scaffold has shown particular promise in the development of next-generation antiviral agents, with preliminary data suggesting activity against RNA viruses.

This briefing concludes that 2(1H)-Pyrimidinone, 4-ethoxy- represents a valuable chemical entity with multiple therapeutic applications. Ongoing research continues to uncover new dimensions of its biological activity, positioning it as a potential lead compound for several disease indications. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.